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Compound of Interest

Compound Name: Sodium pyridin-3-olate
CAS No.: 52536-09-1
Cat. No.: B1349749

Get Quote

. J

Welcome to the Technical Support Hub

Current Status: Operational Topic: Sodium Pyridin-3-olate (CAS: 52536-09-1) Support Level:
Tier 3 (Research & Development)[1]

Product Identity & Core Properties

Before initiating any workflow, verify your material against the specifications below. This
compound is the sodium salt of 3-hydroxypyridine, acting as a versatile nucleophile in organic
synthesis.
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Property Specification Technical Note

Also known as Sodium 3-

Chemical Name Sodium pyridin-3-olate o
pyridinate
Verify against CAS 109-00-2
CAS Number 52536-09-1 o
(Parent: 3-Hydroxypyridine)
Formula CsHaNNaO MW: 117.08 g/mol (Anhydrous)
Critical: Yellow/Brown
Appearance White to off-white powder discoloration indicates
oxidation.[1][2]
. Insoluble in non-polar solvents
Solubility Water, Methanol, DMSO, DMF
(Hexane, Ether).[1]
o ) Rapidly absorbs atmospheric
Hygroscopicity High

moisture.[1]

Pre-Experiment: Storage & Handling Protocols
Q: How should | store this compound to maintain
purity?

A: Sodium pyridin-3-olate is significantly hygroscopic and sensitive to oxidation.[1]

e Primary Storage: Store at 2—-8°C (Refrigerated) under an inert atmosphere (Argon or
Nitrogen).

o Container: Keep in a tightly sealed vial with a parafilm wrap. For long-term storage, use a
desiccator.

o Why? Moisture absorption not only alters the stoichiometry (leading to under-dosing) but can
also protonate the salt back to 3-hydroxypyridine in the presence of ambient CO2/moisture,
reducing its nucleophilicity.

Q: The powder has turned from white to yellow/brown. Is
it still usable?
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A: This indicates surface oxidation or photo-degradation.

o Diagnosis: If the color change is superficial (light yellow), the bulk material may still be
viable.

e Action: Check the melting point or run a crude NMR in DMSO-ds. If purity is <95%,
recrystallization (typically from ethanol/ether) is required.

e Prevention: Always shield from light and minimize air exposure.

Experimental Workflow & Troubleshooting
Workflow Logic: Handling Hygroscopic Nucleophiles

The following diagram illustrates the decision process for solvent selection and handling based
on the reaction type.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Weighing Sodium Pyridin-3-olate

Is the solid clumpy or sticky?

Action: Dry under vacuum (40°C, 4h)

or use Glove Box o (Free flowing)

Select Solvent System

Aqueous/Protic Reaction Anhydrous Reaction
(e.g., Complexation) (e.g., SNAr, Nucleophilic Subst.)

Use Dry DMF, DMSO, or NMP
(Stored over mol sieves)

I[[f wet

v

Issue: Low Yield?

Use Water or Methanol

Cause: Moisture competed with nucleophile

or protonation occurred.

Click to download full resolution via product page

Figure 1:Decision tree for handling Sodium Pyridin-3-olate based on physical state and
reaction requirements.
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Frequently Asked Questions (FAQS)
Q: My reaction yield is lower than expected in SNAr coupling. Why?

A: The most common culprit is moisture.

e Mechanism: Sodium pyridin-3-olate is a strong nucleophile.[1] If water is present,
hydroxide ions (generated from the basic salt interacting with water) or the water itself can
compete with the pyridinolate anion, leading to hydrolysis byproducts rather than the desired
substitution.

e Solution: Flame-dry your glassware and use anhydrous solvents (DMF or DMSO). If the salt
was exposed to air during weighing, assume it has absorbed 5-10% water by weight and
adjust stoichiometry or dry the salt under high vacuum (0.1 mbar) at 40°C for 4 hours before
use.

Q: Can | use this salt in non-polar solvents like Toluene or DCM?
A:No, solubility will be negligible.[1]

o Workaround: If you must use a non-polar solvent, add a Phase Transfer Catalyst (PTC) such
as 18-Crown-6 (which complexes the Sodium cation) or Tetrabutylammonium bromide
(TBAB). This "shuttles" the pyridinolate anion into the organic phase, enabling the reaction.

Q: How do | quench a reaction involving excess Sodium pyridin-3-
olate?
A: Acidify the mixture.

e Protocol: Slowly add dilute HCI or saturated Ammonium Chloride (NH4Cl). This protonates
the unreacted salt, converting it back to 3-hydroxypyridine (neutral form), which can then be
extracted or washed away depending on your product's solubility.

Safety & Emergency Response

Hazard Classification (GHS):

e H302: Harmful if swallowed.
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e H315/H319: Causes skin and serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Emergency Response Logic

Brush off dry powder first.

ST G Wash with soap/water (15 min).

Rinse cautiously with water

Exposure Incident Identify Contact Type Eye Contact for 15 min. Remove contacts.

. Move to fresh air.
NUETEU N ey = Seek medical attention if
breathing is difficult.

Click to download full resolution via product page

Figure 2:lmmediate response protocols for exposure incidents.

Disposal

e Protocol: Dissolve in a combustible solvent (if not already in solution) and burn in a chemical
incinerator equipped with an afterburner and scrubber. Do not flush down the drain, as
pyridine derivatives are toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Preparation of the Pyridinium Salts Differing in the Length of the N-Alkyl Substituent -
PMC [pmc.ncbi.nlm.nih.gov]

e 2. quora.com [quora.com]

¢ To cite this document: BenchChem. [Technical Support Center: Handling & Safety for
Sodium Pyridin-3-olate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349749/docs#technical-support-center-handling-
safety-for-sodium-pyridin-3-olate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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